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Compound of Interest

Compound Name: Sodium ionophore VIIi

Cat. No.: B062087

An In-Depth Technical Guide to Sodium
lonophore VI

For researchers, scientists, and professionals in drug development, understanding the tools
available for modulating and measuring ion concentrations is paramount. Sodium lonophore
VIl is a specialized chemical tool used to selectively transport sodium ions across lipid
membranes. This guide provides a comprehensive overview of its key suppliers, purity grades,
and detailed experimental applications, presenting quantitative data in accessible formats and
visualizing complex processes.

Core Properties and Identification

Sodium lonophore VI, identified by the CAS number 174752-42-2, is chemically known as
bis(1,4,7,10-tetraoxacyclododec-2-ylmethyl) 2,2-didodecylpropanedioate.[1] Its structure allows
it to form a stable complex with sodium ions, facilitating their movement across hydrophobic
barriers such as cell membranes.
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Property Value

CAS Number 174752-42-2[1]
Molecular Formula C45H84012[2]
Molecular Weight 817.14 g/mol [1]

bis(1,4,7,10-tetraoxacyclododec-2-ylmethyl) 2,2-

IUPAC Name
didodecylpropanedioate[1]

Key Suppliers and Purity Grades

A crucial aspect for reproducible research is the quality and purity of the reagents. The
following table summarizes the known suppliers of Sodium lonophore VIII and the available
purity grades based on currently available information. Researchers are advised to request
certificates of analysis from suppliers for the most up-to-date and lot-specific purity data.

Supplier Purity Grade Notes

Alfa Chemistry 96%

Offers the product for
LEAP CHEM CO., LTD. Not specified research, development, and
production.[2]

Shaanxi Dideu Medichem Co.

99% (Industrial Grade)
Ltd.

Experimental Protocols and Applications

The primary application of Sodium lonophore VIl is in the creation of sodium-selective
electrodes. However, its ability to alter intracellular sodium concentrations also opens avenues
for its use in various biological studies, including neuroscience and cardiovascular research.

Preparation of a Sodium-Selective Electrode Membrane

This protocol is adapted from recommendations for creating a potentiometric sensor to

measure sodium ion activity.
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Materials:

Sodium lonophore VIl

2-Nitrophenyl octyl ether (NPOE)

Membrane Composition:

Sodium tetrakis[3,5-bis(trifluoromethyl)phenyllborate (NaTFPB)

Poly(vinyl chloride) (PVC), high molecular weight

Component Percentage by Weight
Sodium lonophore VI 0.6%
Sodium tetrakis[3,5-

o 69.0%
bis(trifluoromethyl)phenyl]borate (NaTFPB)
2-Nitrophenyl octyl ether (NPOE) 27.6%

Poly(vinyl chloride) (PVC)

As needed to complete the membrane

Procedure:

o Dissolve the appropriate amounts of Sodium lonophore VIIl, NaTFPB, and NPOE in a

suitable solvent, such as tetrahydrofuran (THF).

o Add the PVC to the mixture and stir until it is completely dissolved, and the solution is

homogeneous.

o Cast the membrane by pouring the solution into a glass ring on a glass plate and allowing

the solvent to evaporate slowly over 24-48 hours.

e Once the membrane is formed, it can be cut to the desired size and incorporated into an

electrode body.

e The electrode should be conditioned in a 0.01 M NacCl solution before use.
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General Protocol for Altering Intracellular Sodium
Concentration for In Vitro Studies

This is a generalized protocol that can be adapted for various cell-based assays to study the
effects of increased intracellular sodium.

Materials:

Sodium lonophore VIiI

Dimethyl sulfoxide (DMSO)

Cell culture medium appropriate for the cell line

Fluorescent sodium indicator (e.g., Sodium Green, SBFI)

Cells of interest cultured on a suitable plate or coverslip
Procedure:

e Prepare a stock solution of Sodium lonophore VIII: Dissolve Sodium lonophore VIl in
high-quality, anhydrous DMSO to create a concentrated stock solution (e.g., 1-10 mM). Store
the stock solution at -20°C.

e Cell Loading with Sodium Indicator (Optional): If measuring intracellular sodium is desired,
load the cells with a sodium-sensitive fluorescent dye according to the manufacturer's
protocol. This typically involves incubating the cells with the AM ester form of the dye.[3][4]

o Prepare Working Solution: Dilute the Sodium lonophore VIII stock solution in the
appropriate cell culture medium or physiological buffer to the desired final concentration. The
optimal concentration will need to be determined empirically for each cell type and
experimental question but typically ranges from 1-10 pM.

» Application to Cells: Remove the existing medium from the cells and replace it with the
medium containing the desired concentration of Sodium lonophore VIII.
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 Incubation: Incubate the cells for the desired period to allow the ionophore to incorporate into
the cell membrane and facilitate sodium influx. The incubation time will vary depending on
the experimental goals.

o Measurement: Proceed with the downstream experimental measurements, which could
include fluorescence microscopy to measure intracellular sodium, electrophysiological
recordings, or assays for cell viability, signaling pathway activation, or gene expression.

Calibration (for fluorescence measurements): To quantify intracellular sodium concentrations, a
calibration curve should be generated at the end of the experiment. This is typically achieved
by using a combination of ionophores (e.g., gramicidin and monensin) to equilibrate the
intracellular and extracellular sodium concentrations across a range of known extracellular
sodium concentrations.[5]

Visualizing lonophore Function and Experimental
Workflows

The following diagrams, generated using the DOT language, illustrate the mechanism of
ionophore action and a typical experimental workflow for studying its effects.
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Mechanism of Sodium lonophore VIII Action
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Workflow for Cell-Based Assays
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Potential Areas of Investigation

The ability to manipulate intracellular sodium levels with Sodium lonophore VIl is relevant to

several areas of biological research:

e Neuroscience: Intracellular sodium dynamics are crucial for neuronal excitability and
synaptic transmission.[6] Altering these dynamics can help elucidate the role of sodium in
processes like action potential generation and neurotransmitter release.

» Cardiovascular Physiology: In cardiac myocytes, intracellular sodium concentration is a key
regulator of contractility and electrical activity through its influence on the sodium-calcium
exchanger.[7] Studies on cardiac sodium storage and its role in heart failure are an active

area of research.[5]

o Cellular Homeostasis and Disease: Dysregulation of sodium homeostasis is implicated in
various pathological conditions. lonophores can be used to model these conditions in vitro to
study the downstream consequences on cell signaling, metabolism, and viability.

This guide provides a foundational understanding of Sodium lonophore VIl for researchers.
As with any experimental tool, careful optimization and validation are necessary for obtaining
reliable and meaningful results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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